Tungsten trifluoride monosulfide

• CAS No.: 41831-79-2
• Molecular Formula: F3SW
• Molecular Weight: 272.90 g/mol
• InChI: InChI=1S/3FH.S.W/h3*1H;;/q;;;;+3/p-3
• InChI Key: NOQGFRFLINKQGA-UHFFFAOYSA-K
• Canonical SMILES: F[W](=S)(F)F

Description

Tungsten trifluoride monosulfide is a chemical compound with the formula F₃SW and a molecular weight of 272.90 g/mol

Preparation Methods

The preparation of tungsten trifluoride monosulfide typically involves the reaction of tungsten hexafluoride with sulfur-containing compounds under controlled conditions. One common method is the reaction of tungsten hexafluoride with hydrogen sulfide gas at elevated temperatures. This reaction produces this compound along with hydrogen fluoride as a byproduct . Industrial production methods may involve similar reactions but on a larger scale, with careful control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Tungsten trifluoride monosulfide undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form higher oxidation state compounds of tungsten.

Reduction: It can be reduced to lower oxidation state compounds.

Substitution: It can undergo substitution reactions where the fluorine atoms are replaced by other ligands. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and various ligands.

Scientific Research Applications

Tungsten trifluoride monosulfide has several scientific research applications:

Chemistry: It is used as a precursor for the synthesis of other tungsten compounds and as a catalyst in various chemical reactions.

Biology: Its potential cytotoxic properties are being explored for use in cancer treatment.

Medicine: Research is ongoing to investigate its use in medical imaging and as a therapeutic agent.

Industry: It is used in the production of advanced materials and as a component in certain types of batteries

Mechanism of Action

The mechanism of action of tungsten trifluoride monosulfide involves its interaction with various molecular targets and pathways. It can bind to the active sites of enzymes, displacing other essential metal ions and inhibiting enzyme activity. This can lead to various biochemical effects, such as the inhibition of DNA synthesis and cell division .

Comparison with Similar Compounds

Tungsten trifluoride monosulfide can be compared with other similar compounds, such as tungsten hexafluoride and tungsten disulfide. While tungsten hexafluoride is a strong fluorinating agent, this compound has unique properties due to the presence of both fluorine and sulfur atoms. Tungsten disulfide, on the other hand, is known for its lubricating properties and is used in different applications compared to this compound .

Similar compounds include:

• Tungsten hexafluoride (WF₆)
• Tungsten disulfide (WS₂)
• Tungsten trioxide (WO₃)

These compounds share some chemical properties with this compound but also have distinct differences that make each unique in its applications and behavior.